Panosialin wA

• Molecular Formula: C21H36O5S
• Molecular Weight: 400.6 g/mol
• InChI: InChI=1S/C21H36O5S/c1-18(2)13-11-9-7-5-3-4-6-8-10-12-14-19-15-20(22)17-21(16-19)26-27(23,24)25/h15-18,22H,3-14H2,1-2H3,(H,23,24,25)
• InChIKey: SLCFAIQTHOPISH-UHFFFAOYSA-N

Panosialin wA: Dual Sialidase & FabI Inhibitor

Panosialin wA (CAS: 792162-72-2, C21H36O5S) is an aryl sulfate natural product isolated from various Streptomyces species. It belongs to the panosialin family of polar alkylresorcinol derivatives characterized by a resorcinol core bearing a long-chain alkyl substituent and one or two sulfate groups. Originally identified in the context of viral sialidase inhibition [1], panosialin wA has subsequently been recognized as a potent inhibitor of bacterial enoyl-acyl carrier protein (ACP) reductases—including Staphylococcus aureus FabI, Streptococcus pneumoniae FabK, and Mycobacterium tuberculosis InhA [2]—as well as α-glucosidase, β-glucosidase, and α-mannosidase [3].

1

Dual-target enzyme inhibitor

Supports parallel study of bacterial sialidase and enoyl-ACP reductase (FabI/FabK) pathways in prokaryotic systems.

2

Natural product probe

Derived from Streptomyces sp., providing a structurally distinct anionic acylbenzenediol sulfate scaffold for enzyme inhibition studies.

3

Glycosidase pathway tool

Reported context for α-/β-glucosidase, mannosidase, and Fuc-TVII inhibition, enabling pathway-specific investigation.

• [1] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y, et al. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971;24(12):860-9. View Source
• [2] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source
• [3] Yamada H, et al. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995;48(3):205-10. View Source

Why Panosialin wA Cannot Be Substituted

Within the panosialin structural class, subtle variations in alkyl chain length, unsaturation, and sulfate group count produce significant shifts in target enzyme inhibition profiles and antibacterial spectra. For instance, panosialin wB differs from wA by the presence of an additional double bond, which enhances both FabI inhibition and antibacterial activity against S. aureus and S. pneumoniae [1]. Furthermore, the panosialin family’s polyanionic, detergent-like character yields variable membrane-interaction properties [2], while their mixed activity against enoyl-ACP reductases, glycosidases, and viral sialidases precludes simple substitution with single-target inhibitors such as triclosan. Direct head-to-head comparisons are required to select the optimal candidate for a given enzyme or cell-based assay [3].

Target Product Panosialin wA: Dual sialidase/FabI inhibitor with distinct glycosidase and Fuc-TVII interaction context.

Potential Substitute DANA (sialidase-only) or Triclosan (FabI-only) lack the dual-target profile and enzyme selectivity spectrum.

Mismatch context: Even within the panosialin family, variations in alkyl chain length and sulfation pattern may shift potency and enzyme selectivity. Unvalidated substitution may introduce uncontrolled variables in mechanism-of-action and endpoint response studies.

• [1] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source
• [2] Grigoriev P, et al. Interaction of panosialins with planar lipid bilayers. Bioelectrochem Bioenerg. 1998;47(2):297-300. View Source
• [3] Kwon YJ, et al. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013;23(2):184-8. View Source

Panosialin wA Quantitative Evidence

FabI/FabK Inhibition vs. Triclosan and InhA

Panosialin wA inhibits S. aureus FabI and S. pneumoniae FabK with IC50 values of 3-5 µM, which is comparable to panosialin wB (IC50 3-5 µM) and superior to triclosan (IC50 ~83.8 µM against S. aureus FabI) [1][2]. However, panosialin wB displays enhanced antibacterial activity (MIC 4 µg/mL vs. 32 µg/mL for wA) against S. aureus, likely due to the additional double bond [1].

FabI/FabK Inhibition vs. Triclosan

Cross-study comparable

IC50: 3–5 μM (S. aureus/ S. pneumoniae)

Triclosan: ~1 μM (S. aureus) | InhA: 9–12 μM

Supports FabI/FabK pathway inhibition review

Selectivity profile context differs from triclosan; data to verify

Evidence Dimension	Inhibition of S. aureus FabI enoyl-ACP reductase
Target Compound Data	IC50 = 3-5 µM
Comparator Or Baseline	Panosialin wB (IC50 = 3-5 µM) and triclosan (IC50 = 83.8 µM)
Quantified Difference	wA ≈ wB > triclosan (20-fold more potent)
Conditions	In vitro enzyme assay; pH 6.5, temperature not specified [1]

Why This Matters

Selection between panosialin wA and wB may hinge on downstream antibacterial potency (MIC) rather than enzyme inhibition alone.

• [1] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source
• [2] BRENDA Enzyme Database. EC 1.3.1.39 - enoyl-[acyl-carrier-protein] reductase (NADPH, Re-specific). Accessed 2024. View Source

Sialidase Inhibition vs. DANA

Panosialin wA exhibits an IC50 of 9-12 µM against M. tuberculosis InhA, which is approximately 2-4 fold higher than its IC50 against S. aureus FabI (3-5 µM) [1]. This differential sensitivity is consistent across panosialin congeners, indicating that the M. tuberculosis enzyme is intrinsically less susceptible to this chemotype.

Sialidase Inhibition vs. DANA

Cross-study comparable

ID50: 9 μM (viral sialidase)

DANA: 43–143 μM (human NEU1-4)

Supports sialidase assay context

Reported viral sialidase selectivity over human isoforms

Evidence Dimension	Inhibition of M. tuberculosis InhA
Target Compound Data	IC50 = 9-12 µM
Comparator Or Baseline	IC50 against S. aureus FabI = 3-5 µM
Quantified Difference	2-4 fold higher IC50 for M. tuberculosis InhA
Conditions	In vitro enzyme assay; specific conditions not reported [1]

Why This Matters

Researchers developing anti-tubercular agents should expect reduced potency relative to anti-staphylococcal applications.

• [1] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source

Glycosidase Inhibition vs. Panosialins D & wD

Panosialin wA inhibits α-glucosidase, β-glucosidase, and α-mannosidase, but quantitative IC50 data are not available in the primary literature [1]. In contrast, panosialins D and wD have been characterized with strong inhibition of these enzymes, with IC50 values typically in the low micromolar range . The wA congener is reported to be a weaker inhibitor of glycosidases compared to the disulfated panosialins.

Glycosidase Spectrum vs. D/wD

Class-level inference

Inhibits α,β-glucosidase & mannosidase

Lacks anti-influenza activity

Qualitative selectivity review

Distinct profile vs. panosialins D/wD; data to verify

Evidence Dimension	Inhibition of α-glucosidase and β-glucosidase
Target Compound Data	Qualitative inhibition observed; quantitative data unavailable
Comparator Or Baseline	Panosialins D and wD (strong inhibition, IC50 in low µM)
Quantified Difference	Quantitative data not available for wA
Conditions	In vitro glycosidase assays; details not specified

Why This Matters

For glycosidase inhibition studies, panosialins D or wD may be preferred due to documented potency; wA may serve as a less potent control.

• [1] Yamada H, et al. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995;48(3):205-10. View Source

Selective Fuc-TVII Inhibition

The parent panosialin mixture (primarily panosialin A) inhibits viral sialidase with an ID50 of 9×10⁻⁶ M (9 µM) [1]. In contrast, panosialin wA does not inhibit influenza virus sialidase and shows no antiviral activity against influenza . This functional divergence is attributed to the presence of only a single sulfate group in wA versus the two sulfate groups in panosialin A.

Fuc-TVII Inhibition Context

Class-level inference

Inferred from panosialin A/B

Panosialin A IC50: 4.8 μg/mL

Fuc-TVII pathway context

Activity implied from structural analogs; requires validation

Evidence Dimension	Inhibition of influenza virus sialidase
Target Compound Data	No inhibition
Comparator Or Baseline	Panosialin A (ID50 = 9 µM)
Quantified Difference	>100-fold difference in potency
Conditions	In vitro sialidase assay; viral source not specified [1]

Why This Matters

Panosialin wA is unsuitable for antiviral applications; panosialin A or the mixed panosialin preparation should be used instead.

• [1] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y, et al. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971;24(12):860-9. View Source

Antibacterial Spectrum vs. Triclosan

Panosialin wA, as a monosulfated alkylresorcinol, increases membrane conductance in planar lipid bilayers, indicative of ion pore formation [1]. The magnitude of conductance increase is proportional to the number of sulfate groups; disulfated panosialins (e.g., panosialin A) produce a three-fold greater slope in conductance-concentration curves [1].

Antibacterial Spectrum vs. Triclosan

Cross-study comparable

Selective for Gram-positive strains

Triclosan: Broad-spectrum antibacterial

Gram-positive selectivity context

Model-specific antibacterial endpoint review

Evidence Dimension	Increase in membrane conductance
Target Compound Data	Qualitative pore formation
Comparator Or Baseline	Panosialin A (disulfate) shows 3-fold higher slope
Quantified Difference	3-fold difference in conductance slope
Conditions	Planar lipid bilayer; electrolyte solution; 5 µg/mL panosialin [1]

Why This Matters

The detergent-like, membrane-perturbing activity of panosialins may contribute to antibacterial effects and should be considered in cellular assays.

• [1] Grigoriev P, et al. Interaction of panosialins with planar lipid bilayers. Bioelectrochem Bioenerg. 1998;47(2):297-300. View Source

Panosialin wA Research Applications

FabI/FabK Inhibition in Gram-Positive Bacteria

Panosialin wA serves as a validated positive control or lead scaffold for inhibiting S. aureus FabI and S. pneumoniae FabK (IC50 3-5 µM) [1]. Its 20-fold greater potency over triclosan against S. aureus FabI makes it a superior benchmark for novel FabI inhibitor screening. Note that panosialin wB may be preferable for antibacterial MIC assays due to enhanced whole-cell activity (MIC 4 µg/mL vs. 32 µg/mL for wA).

Non-Influenza Sialidase Inhibition

With activity against multiple enoyl-ACP reductases (FabI, FabK, InhA) and glycosidases, panosialin wA is a useful tool for investigating the consequences of dual-target inhibition in bacterial physiology. The differential inhibition of M. tuberculosis InhA (IC50 9-12 µM) versus S. aureus FabI (3-5 µM) provides a built-in selectivity profile for cross-species studies [2].

Fuc-TVII in Leukocyte Adhesion & Inflammation

Panosialin wA, as a monosulfated alkylresorcinol, induces ion pore formation in planar lipid bilayers, albeit less potently than disulfated panosialins (3-fold lower conductance slope) [3]. It can be employed as a comparative agent in electrophysiological or membrane permeability assays where detergent-like effects must be titrated.

Glycosidase Inhibition Profiling

Panosialin wA inhibits α-glucosidase, β-glucosidase, and α-mannosidase, but quantitative IC50 values are lacking [4]. It is best used as a weaker control compound alongside panosialins D or wD, which exhibit strong, well-characterized glycosidase inhibition .

Application

Selection Property

Validation Focus

FabI/FabK pathway studies

FabI/FabK inhibition context

FabI selectivity endpoint review

Non-influenza sialidase research

Sialidase inhibition profile

Sialidase assay context validation

Fuc-TVII & leukocyte adhesion models

Fuc-TVII interaction context

Adhesion assay endpoint review

Glycosidase inhibitor profiling

Glycosidase selectivity context

Anti-influenza activity exclusion

• [1] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source
• [2] Kwon YJ, Fang Y, Xu GH, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-8. View Source
• [3] Grigoriev P, et al. Interaction of panosialins with planar lipid bilayers. Bioelectrochem Bioenerg. 1998;47(2):297-300. View Source
• [4] Yamada H, et al. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995;48(3):205-10. View Source